![molecular formula C24H27NO3 B2613626 2-ethoxy-N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-naphthamide CAS No. 1351591-67-7](/img/structure/B2613626.png)
2-ethoxy-N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-naphthamide
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Description
2-ethoxy-N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-naphthamide is a useful research compound. Its molecular formula is C24H27NO3 and its molecular weight is 377.484. The purity is usually 95%.
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Scientific Research Applications
Histochemical Techniques
Complex naphthols and related compounds have been utilized as novel reagents for the demonstration of tissue oxidase activity. These compounds serve as a new class of histochemical reagents, offering advantages in stability and specificity for enzyme localization within tissues. Their application extends to the potential use in electron microscopy, owing to their ability to complex with various metals, which could enhance visualization of enzyme distribution and activity within biological samples (Burstone, 1959).
Catalysis and Green Chemistry
Naphthols and their derivatives have been investigated for their roles in catalytic processes, including the methylation of 2-naphthol. Such studies focus on developing greener, more sustainable chemical processes. For instance, catalytic methylation using dimethyl carbonate instead of traditional, more toxic methylating agents presents a more environmentally friendly approach to producing important intermediates used in pharmaceuticals (Yadav & Salunke, 2013).
Neurological Disease Research
The development and use of fluorescent and radiofluorinated naphthalene derivatives for imaging in living patients with Alzheimer’s disease highlight their application in medical diagnostics. These compounds can bind to neurofibrillary tangles and beta-amyloid plaques, allowing for non-invasive monitoring of disease progression and aiding in diagnostic assessments (Shoghi-Jadid et al., 2002).
Liquid Crystalline and Photophysical Properties
Research into naphthalene-based Schiff base-ester compounds has revealed their potential in creating novel liquid crystalline materials, which could be used in displays and other optical devices. Their mesomorphic behavior and liquid crystalline properties are of significant interest for material science applications (Thaker et al., 2012).
Antibacterial and Modulatory Activity
The investigation of naphthoquinone derivatives for their antibacterial properties showcases the potential of these compounds in developing new antimicrobial agents. Computational models and in vitro assays have been employed to evaluate their efficacy against bacterial strains, offering a pathway to new treatments for bacterial infections (Figueredo et al., 2020).
Properties
IUPAC Name |
2-ethoxy-N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO3/c1-3-28-21-14-13-19-11-7-8-12-20(19)22(21)23(26)25-17-24(2,27)16-15-18-9-5-4-6-10-18/h4-14,27H,3,15-17H2,1-2H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZYDXQDUDYECV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C)(CCC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.